Cas no 187877-91-4 (3-iodo-5,7-dimethoxy-4H-chromen-4-one)

• Product Name: 3-iodo-5,7-dimethoxy-4H-chromen-4-one
• CAS No: 187877-91-4
• MF: C₁₁H₉IO₄
• MW: 332.091235876083
• CID: 1108265
• PubChem ID: 21465560
• Update Time: 2025-04-20

3-iodo-5,7-dimethoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-iodo-5,7-dimethoxy-4H-chromen-4-one
• 187877-91-4
• 5,7-dimethoxy-3-iodochromone
• RBCVIDHIZFDMCR-UHFFFAOYSA-N
• SCHEMBL8788026

• Inchi： 1S/C11H9IO4/c1-14-6-3-8(15-2)10-9(4-6)16-5-7(12)11(10)13/h3-5H,1-2H3
• InChI Key： RBCVIDHIZFDMCR-UHFFFAOYSA-N
• SMILES： IC1=COC2C=C(C=C(C=2C1=O)OC)OC

Computed Properties

• Exact Mass: 331.95456g/mol
• Monoisotopic Mass: 331.95456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų